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Compound of Interest

Compound Name: Calcium gluconate monohydrate

Cat. No.: B1260558 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and breakdown of the molecular weight of

calcium gluconate monohydrate. The determination of an accurate molecular weight is

fundamental for stoichiometric calculations in chemical reactions, preparation of solutions with

precise concentrations, and characterization of the compound in analytical procedures.

Molecular Composition and Structure
Calcium gluconate monohydrate is the monohydrate salt of calcium and gluconic acid. Its

chemical formula is C₁₂H₂₂CaO₁₄·H₂O, which indicates that each formula unit consists of one

calcium ion (Ca²⁺), two gluconate anions ([C₆H₁₁O₇]⁻), and one molecule of water (H₂O).

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights provided by the International Union of Pure

and Applied Chemistry (IUPAC).

The constituent elements and their respective counts in the chemical formula

C₁₂H₂₂CaO₁₄·H₂O are:

Carbon (C): 12 atoms

Hydrogen (H): 22 atoms from the gluconate and 2 from water, totaling 24 atoms.
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Calcium (Ca): 1 atom

Oxygen (O): 14 atoms from the gluconate and 1 from water, totaling 15 atoms.

The standard atomic weights for these elements are:

Carbon (C): 12.011 g/mol [1]

Hydrogen (H): 1.008 g/mol [2]

Calcium (Ca): 40.078 g/mol [3][4]

Oxygen (O): 15.999 g/mol

The total molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Ca atoms × Atomic weight of Ca) + (Number of O atoms × Atomic weight of O)

= (12 × 12.011) + (24 × 1.008) + (1 × 40.078) + (15 × 15.999) = 144.132 + 24.192 + 40.078 +

239.985 = 448.387 g/mol

This calculated value is consistent with figures found in chemical databases, which report the

molecular weight as approximately 448.39 g/mol .[5][6][7][8]

Data Presentation: Summary of Molecular Weight
Calculation
The following table provides a clear, structured summary of the quantitative data used to

determine the molecular weight of calcium gluconate monohydrate.
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Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 12 12.011 144.132

Hydrogen H 24 1.008 24.192

Calcium Ca 1 40.078 40.078

Oxygen O 15 15.999 239.985

Total 52 448.387

Experimental Protocols
The determination of the atomic weights listed above is a result of meticulous experimental

work, primarily using mass spectrometry.

Methodology for Atomic Weight Determination by Mass Spectrometry:

Sample Ionization: A sample of the element is introduced into the mass spectrometer and

ionized to create charged particles.

Acceleration: The ions are accelerated by an electric field to give them all the same kinetic

energy.

Deflection: The accelerated ions then enter a magnetic field, which deflects them. The

degree of deflection is inversely proportional to the mass-to-charge ratio of the ion. Lighter

isotopes are deflected more than heavier ones.

Detection: A detector measures the abundance of each deflected ion.

Calculation of Average Atomic Weight: The average atomic weight is calculated by taking the

weighted average of the masses of the element's naturally occurring isotopes, factoring in

their relative abundances.

This protocol provides the high-precision atomic weight values that are essential for accurate

molecular weight calculations.
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Visualization of Molecular Weight Composition
The following diagram illustrates the hierarchical contribution of each element to the final

molecular weight of calcium gluconate monohydrate.

Calcium Gluconate Monohydrate
(C12H22CaO14.H2O)
MW = 448.387 g/mol

Carbon (C x 12)
144.132 g/mol

Hydrogen (H x 24)
24.192 g/mol

Calcium (Ca x 1)
40.078 g/mol

Oxygen (O x 15)
239.985 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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